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Compound of Interest

Compound Name: p-Tolylhydrazine hydrochloride

Cat. No.: B7760655 Get Quote

This technical guide provides an in-depth overview of p-Tolylhydrazine hydrochloride, a key

reagent in synthetic chemistry and drug discovery. The information is tailored for researchers,

scientists, and professionals in drug development, presenting its chemical properties, safety

and handling protocols, and significant applications.

General Information
p-Tolylhydrazine hydrochloride, also known as 4-Methylphenylhydrazine hydrochloride, is an

aromatic hydrazine salt.[1] It serves as a crucial intermediate in the synthesis of various organic

compounds, particularly in the pharmaceutical and dye industries.[2] Its utility is most notably

demonstrated in the Fischer indole synthesis, a fundamental reaction for creating the indole

ring system present in many biologically active molecules.

Identifier Value

CAS Number 637-60-5[1][2][3][4][5]

EC Number 211-295-2[4]

IUPAC Name (4-methylphenyl)hydrazine;hydrochloride[5]

Synonyms
4-Methylphenylhydrazine hydrochloride, 1-(4-

Methylphenyl)hydrazine hydrochloride[6]

Physicochemical Properties
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The physical and chemical properties of p-Tolylhydrazine hydrochloride are summarized

below. It is typically a white to beige or light orange crystalline powder.[6][7] It is soluble in

water and methanol.[2]

Property Value

Molecular Formula C₇H₁₁ClN₂[1][2][3]

Molecular Weight 158.63 g/mol [1][3][4]

Melting Point >200 °C (decomposes)[2][4] / 241 °C[6]

Appearance White to pale brown powder[7]

Solubility Soluble in water and methanol

InChI Key HMHWNJGOHUYVMD-UHFFFAOYSA-N[7]

Safety and Handling
p-Tolylhydrazine hydrochloride is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Identification
The compound is toxic if swallowed, inhaled, or absorbed through the skin.[4] It is also known

to cause skin and serious eye irritation.[8] Furthermore, it is suspected of causing cancer.[4][6]

GHS Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H315

(Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes serious eye

irritation), H331 (Toxic if inhaled), H350 (May cause cancer), H410 (Very toxic to aquatic life

with long-lasting effects).[4][8]

Recommended Handling Protocols
When working with p-Tolylhydrazine hydrochloride, the following precautions should be

observed:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves (e.g., nitrile),

and eye/face protection (safety goggles and face shield).[2][8]

Handling: Avoid dust formation. Do not breathe dust, fumes, gas, mist, vapors, or spray. Do

not get in eyes, on skin, or on clothing.[6]

Storage: Store locked up in a dry, cool, and well-ventilated place.[6] The container should be

kept tightly closed and stored under an inert gas, as the compound is sensitive to light, air,

and moisture.[1]

Applications in Research and Development
p-Tolylhydrazine hydrochloride is a versatile reagent with several key applications,

particularly in the synthesis of pharmaceuticals.

Pharmaceutical Intermediates: It is a fundamental building block for synthesizing various

heterocyclic compounds. Its most prominent use is in the Fischer indole synthesis, which is a

cornerstone for the development of numerous drug candidates containing the indole scaffold.

Anticancer Drug Research: The hydrazine moiety is a feature in some anticancer agents.

Consequently, p-Tolylhydrazine hydrochloride and its derivatives are utilized in the

research and development of novel anticancer drugs.[7][9]

Dye Synthesis: It serves as an intermediate in the manufacturing of various dyes.[2]

Experimental Protocols & Workflows
While specific experimental conditions can vary, the following sections outline a generalized

workflow for the synthesis of p-Tolylhydrazine hydrochloride and its subsequent use in the

Fischer indole synthesis.

Generalized Synthesis of p-Tolylhydrazine
Hydrochloride
The synthesis of aryl hydrazines like p-Tolylhydrazine hydrochloride typically involves the

diazotization of the corresponding aniline (p-toluidine), followed by reduction of the resulting

diazonium salt.
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Starting Material

Reaction Steps

Final Product

p-Toluidine

Step 1: Diazotization
(NaNO₂, aq. HCl, 0-5 °C)

Reacts with

Step 2: Reduction
(e.g., SnCl₂/HCl or Na₂SO₃)

Forms diazonium salt, then reduced

p-Tolylhydrazine
Hydrochloride

Yields
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Reaction Pathway

p-Tolylhydrazine
Hydrochloride

Step 1: Hydrazone Formation
(Condensation reaction)

Ketone / Aldehyde
(e.g., Acetone)

Step 2: Cyclization
(Acid catalyst, heat)

[3,3]-Sigmatropic
rearrangement

Substituted Indole
(e.g., 2,5-Dimethylindole)

Aromatization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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